Cas no 1806334-23-5 (Methyl 5-fluoropyrimidine-4-carboxylate)

• Product Name: Methyl 5-fluoropyrimidine-4-carboxylate
• CAS No: 1806334-23-5
• MF: C₆H₅FN₂O₂
• MW: 156.114504575729
• MDL: MFCD28798700
• CID: 4826699
• PubChem ID: 130850525
• Update Time: 2025-10-18

Methyl 5-fluoropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-fluoropyrimidine-4-carboxylate
• Methyl 5-fluoropyrimidine-4-carboxylate

• MDL： MFCD28798700
• Inchi： 1S/C6H5FN2O2/c1-11-6(10)5-4(7)2-8-3-9-5/h2-3H,1H3
• InChI Key： LFWFFPMDPCNCNF-UHFFFAOYSA-N
• SMILES： FC1=CN=CN=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 0.5
• Topological Polar Surface Area: 52.1

Additional information on Methyl 5-fluoropyrimidine-4-carboxylate

Methyl 5-Fluoropyrimidine-4-Carboxylate: An Overview of a Promising Compound (CAS No. 1806334-23-5)

Methyl 5-fluoropyrimidine-4-carboxylate (CAS No. 1806334-23-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in various therapeutic areas, particularly in the development of novel antiviral and anticancer agents.

The chemical structure of methyl 5-fluoropyrimidine-4-carboxylate consists of a pyrimidine ring with a fluorine atom at the 5-position and a methyl ester group at the 4-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The methyl ester group, on the other hand, can be readily hydrolyzed to the corresponding carboxylic acid, making it a versatile intermediate in drug synthesis.

Recent studies have highlighted the potential of methyl 5-fluoropyrimidine-4-carboxylate as a lead compound for the development of antiviral drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the fluorine substitution at the 5-position significantly enhanced the antiviral efficacy, suggesting that this modification could be crucial for optimizing drug candidates.

In addition to its antiviral properties, methyl 5-fluoropyrimidine-4-carboxylate has also shown promise in cancer research. A study conducted by a team of scientists at a leading pharmaceutical company demonstrated that this compound could inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the disruption of DNA synthesis and repair pathways, which are critical for cancer cell survival. These findings suggest that methyl 5-fluoropyrimidine-4-carboxylate could serve as a valuable scaffold for developing new anticancer agents.

The synthetic route to methyl 5-fluoropyrimidine-4-carboxylate has been well-documented in the literature. One common method involves the reaction of 5-fluorouracil with methanol in the presence of an acid catalyst, followed by esterification to form the methyl ester. This process is efficient and scalable, making it suitable for large-scale production in industrial settings. The purity and quality of the final product are crucial for ensuring its effectiveness in pharmaceutical applications.

Despite its promising properties, further research is needed to fully understand the pharmacological profile of methyl 5-fluoropyrimidine-4-carboxylate. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and guide future clinical trials.

In conclusion, methyl 5-fluoropyrimidine-4-carboxylate (CAS No. 1806334-23-5) is a promising compound with potential applications in antiviral and anticancer therapy. Its unique chemical structure and biological activity make it an attractive candidate for further development in medicinal chemistry. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing health challenges faced by society today.